Cas no 1643467-83-7 (5-Chloro-2-(trifluoromethoxy)phenylboronic acid, pinacol ester)

• Product Name: 5-Chloro-2-(trifluoromethoxy)phenylboronic acid, pinacol ester
• CAS No: 1643467-83-7
• MF: C₁₃H₁₅BClF₃O₃
• MW: 322.515613794327
• MDL: MFCD18756732
• CID: 4610444
• PubChem ID: 56737680
• Update Time: 2024-11-01

5-Chloro-2-(trifluoromethoxy)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(5-Chloro-2-(trifluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 5-Chloro-2-(trifluoromethoxy)phenylboronic acid, pinacol ester
• 1,3,2-Dioxaborolane, 2-[5-chloro-2-(trifluoromethoxy)phenyl]-4,4,5,5-tetramethyl-
• G31934
• 1643467-83-7
• 2-[5-chloro-2-(trifluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• BS-31191
• MFCD18756732
• YCQFKWSTTHUHSP-UHFFFAOYSA-N
• Z2049753454
• EN300-4650908
• CS-0176391
• 5-Chloro-2-(trifluoromethoxy)phenylboronic acid pinacol ester

• MDL： MFCD18756732
• Inchi： 1S/C13H15BClF3O3/c1-11(2)12(3,4)21-14(20-11)9-7-8(15)5-6-10(9)19-13(16,17)18/h5-7H,1-4H3
• InChI Key： YCQFKWSTTHUHSP-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC(Cl)=CC=C1OC(F)(F)F

Computed Properties

• Exact Mass: 322.0754867g/mol
• Monoisotopic Mass: 322.0754867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų